3A,ALPHA,4ALPHA,5ALPHA,7ALPHA,7A,ALPHA-N,N-DIMETHYL-N/'-(OCTAHYDRO-4,7-METHANO-1H POR
3A,ALPHA,4ALPHA,5ALPHA,7ALPHA,7A,ALPHA-N,N-DIMETHYL-N/'-(OCTAHYDRO-4,7-METHANO-1H POR
Brand Name:
Vulcanchem
CAS No.:
18530-56-8
VCID:
VC0097375
InChI:
InChI=1S/C13H22N2O/c1-15(2)13(16)14-12-7-8-6-11(12)10-5-3-4-9(8)10/h8-12H,3-7H2,1-2H3,(H,14,16)/t8-,9+,10+,11-,12+/m0/s1
SMILES:
CN(C)C(=O)NC1CC2CC1C3C2CCC3
Molecular Formula:
C13H22N2O
Molecular Weight:
222.33 g/mol
3A,ALPHA,4ALPHA,5ALPHA,7ALPHA,7A,ALPHA-N,N-DIMETHYL-N/'-(OCTAHYDRO-4,7-METHANO-1H POR
CAS No.: 18530-56-8
Impurities
VCID: VC0097375
Molecular Formula: C13H22N2O
Molecular Weight: 222.33 g/mol
| CAS No. | 18530-56-8 |
|---|---|
| Product Name | 3A,ALPHA,4ALPHA,5ALPHA,7ALPHA,7A,ALPHA-N,N-DIMETHYL-N/'-(OCTAHYDRO-4,7-METHANO-1H POR |
| Molecular Formula | C13H22N2O |
| Molecular Weight | 222.33 g/mol |
| IUPAC Name | 1,1-dimethyl-3-[(1S,2R,6R,7S,8R)-8-tricyclo[5.2.1.02,6]decanyl]urea |
| Standard InChI | InChI=1S/C13H22N2O/c1-15(2)13(16)14-12-7-8-6-11(12)10-5-3-4-9(8)10/h8-12H,3-7H2,1-2H3,(H,14,16)/t8-,9+,10+,11-,12+/m0/s1 |
| Standard InChIKey | YGLMVCVJLXREAK-MTVMDMGHSA-N |
| Isomeric SMILES | CN(C)C(=O)N[C@@H]1C[C@@H]2C[C@H]1[C@H]3[C@@H]2CCC3 |
| SMILES | CN(C)C(=O)NC1CC2CC1C3C2CCC3 |
| Canonical SMILES | CN(C)C(=O)NC1CC2CC1C3C2CCC3 |
| Melting Point | 177.0 °C |
| Solubility | 6.75e-04 M |
| PubChem Compound | 12313523 |
| Last Modified | Nov 12 2021 |
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